Cas no 1451370-98-1 (3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)benzoic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)benzoic acid
• CAS No: 1451370-98-1
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5656063
• PubChem ID: 165887797
• Update Time: 2025-05-21

3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropyl)benzoic acid
• 1451370-98-1
• EN300-27732668
• 3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)benzoic acid

• Inchi： 1S/C16H23NO4/c1-10(2)13(17-15(20)21-16(3,4)5)11-7-6-8-12(9-11)14(18)19/h6-10,13H,1-5H3,(H,17,20)(H,18,19)
• InChI Key： YRWXWOMISPCPBP-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=C(C(=O)O)C=1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)benzoic acid

3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)benzoic acid: A Comprehensive Overview

The compound with CAS No. 1451370-98-1, known as 3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)benzoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The name itself is a testament to its complex composition, with key elements such as the tert-butoxy group, carbonylamino functionality, and the benzoic acid moiety playing pivotal roles in its properties and reactivity.

The structure of this compound is characterized by a benzoic acid group attached to a substituted propyl chain. The substitution includes a tert-butoxy carbonyl amino group, which introduces steric hindrance and potentially influences the molecule's solubility, stability, and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of drugs, making this compound a valuable candidate for further exploration in medicinal chemistry.

One of the most recent advancements in understanding this compound involves its synthesis and optimization. Researchers have employed various strategies to enhance the efficiency of its synthesis, including the use of environmentally friendly catalysts and novel protecting groups. These methods not only improve yield but also align with the growing demand for sustainable chemical practices.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of certain enzyme activities. For instance, investigations into its interaction with histone deacetylases (HDACs) have revealed intriguing results. HDAC inhibitors are known for their role in epigenetic regulation and have been implicated in various therapeutic areas, including cancer and neurodegenerative diseases. The ability of this compound to inhibit HDACs suggests its potential as a lead molecule for drug development.

Moreover, computational studies have provided deeper insights into the molecular interactions of this compound. Using advanced docking simulations, scientists have been able to predict binding affinities and identify key residues responsible for these interactions. These findings are crucial for guiding further optimization efforts aimed at improving potency and selectivity.

The application of this compound extends beyond pharmacology into materials science. Its unique functional groups make it a candidate for polymer synthesis, where it could serve as a building block for creating advanced materials with tailored properties. This dual applicability underscores the versatility of the molecule and highlights its importance across multiple disciplines.

In conclusion, 3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)benzoic acid (CAS No. 1451370-98-1) stands out as a multifaceted compound with significant potential in both medicinal and materials chemistry. Its intricate structure, coupled with recent advancements in synthesis and biological studies, positions it as a promising candidate for future research and development.